Cas no 817172-29-5 (<br>3-((2-Aminoethyl)thio)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione hydrochlorid e)

• Product Name: <br>3-((2-Aminoethyl)thio)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione hydrochlorid e
• CAS No: 817172-29-5
• MF: C₁₄H₁₉ClN₂O₃S
• MW: 330.830261468887
• CID: 3096105
• PubChem ID: 2756426
• Update Time: 2025-06-07

<br>3-((2-Aminoethyl)thio)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione hydrochlorid e Chemical and Physical Properties

Names and Identifiers

• <br>3-((2-Aminoethyl)thio)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione hydrochlorid e
• CHEMBL1572197
• 817172-29-5
• 3-(2-Aminoethylsulfanyl)-1-(4-ethoxyphenyl) pyrrolidine-2,5-dione hydrochloride
• 3-(2-aminoethylthio)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione hydrochloride
• 3-((2-Aminoethyl)thio)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dionehydrochloride
• 3-(2-aminoethylsulfanyl)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione;hydrochloride
• 3-(2-AMINO-ETHYLSULFANYL)-1-(4-ETHOXY-PHENYL)-PYRROLIDINE-2,5-DIONE HYDROCHLORIDE
• 3-(2-aminoethylsulfanyl)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione hydrochloride
• 3-((2-Aminoethyl)thio)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione hydrochloride

• MDL： MFCD01907566
• Inchi： 1S/C14H18N2O3S.ClH/c1-2-19-11-5-3-10(4-6-11)16-13(17)9-12(14(16)18)20-8-7-15;/h3-6,12H,2,7-9,15H2,1H3;1H
• InChI Key： QYQLQFGTVGIPED-UHFFFAOYSA-N
• SMILES： Cl.S(CCN)C1C(N(C2C=CC(=CC=2)OCC)C(C1)=O)=O

Computed Properties

• Exact Mass: 330.0804913Da
• Monoisotopic Mass: 330.0804913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.9Ų

<br>3-((2-Aminoethyl)thio)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione hydrochlorid e Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on <br>3-((2-Aminoethyl)thio)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione hydrochlorid e

Introduction to 3-((2-Aminoethyl)thio)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione hydrochloride (CAS No. 817172-29-5)

3-((2-Aminoethyl)thio)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione hydrochloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 817172-29-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research in drug discovery and development. The presence of multiple functional groups, including a pyrrolidine core, an aminoethylthio side chain, and a 4-ethoxyphenyl substituent, contributes to its complex reactivity and potential therapeutic applications.

The pyrrolidine-2,5-dione moiety is particularly noteworthy, as it is known for its ability to participate in various biochemical interactions. This structural feature has been explored in the design of molecules targeting specific biological pathways. In recent years, there has been a growing interest in harnessing the versatility of such heterocyclic compounds for medicinal purposes. The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products.

One of the most compelling aspects of 3-((2-Aminoethyl)thio)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione hydrochloride is its potential as a scaffold for developing novel therapeutic agents. The combination of the aminoethylthio group and the 4-ethoxyphenyl moiety suggests that this compound may interact with biological targets in multiple ways. Such multifaceted interactions are often desirable in drug design, as they can lead to higher efficacy and reduced side effects.

Recent studies have begun to uncover the pharmacological profile of this compound. Research indicates that it may possess properties relevant to the treatment of various diseases, including neurological disorders and inflammatory conditions. The pyrrolidine-2,5-dione core has been associated with molecules that exhibit neuroprotective effects, while the aminoethylthio group can modulate enzyme activity and signal transduction pathways. These findings have spurred further investigation into the compound's mechanism of action.

The 4-ethoxyphenyl substituent adds another layer of complexity to the compound's biological activity. This aromatic ring system is known to be involved in various pharmacological interactions, including binding to receptors and enzymes. The ethoxy group further influences the electronic properties of the aromatic ring, potentially enhancing or altering its binding affinity to biological targets. Such structural features make this compound a valuable candidate for medicinal chemistry exploration.

In vitro studies have shown that 3-((2-Aminoethyl)thio)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione hydrochloride exhibits promising activity against certain cancer cell lines. The compound's ability to induce apoptosis and inhibit proliferation in these cells suggests its potential as an anticancer agent. Additionally, preliminary research indicates that it may have anti-inflammatory properties by modulating key inflammatory pathways.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the (2-aminoethyl)thio group requires precise control over reaction conditions to avoid unwanted side products. Similarly, the attachment of the 4-ethoxyphenyl moiety must be carried out under conditions that preserve the integrity of both functional groups. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability.

The pharmacokinetic properties of 3-((2-Aminoethyl)thio)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione hydrochloride are also being studied to better understand its potential as a drug candidate. Factors such as solubility, bioavailability, and metabolic stability are critical considerations in drug development. Preliminary data suggest that the hydrochloride salt form improves solubility in aqueous media, which could enhance oral bioavailability.

One of the challenges in evaluating the therapeutic potential of this compound is its complex structure, which may lead to multiple interactions with biological targets. While this complexity can be advantageous in terms of therapeutic efficacy, it also necessitates thorough characterization to ensure safety and selectivity. Computational modeling and high-throughput screening techniques are being employed to identify potential off-target effects and optimize the pharmacological profile.

The future direction of research on 3-((2-Aminoethyl)thio)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione hydrochloride includes further exploration of its mechanism of action and preclinical testing in animal models. These studies will provide valuable insights into its therapeutic potential and help determine whether it is suitable for clinical development. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this promising compound from laboratory research to clinical application.

In conclusion,3-((2-Aminoethyl)thio)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione hydrochloride (CAS No. 817172-29-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its multifaceted interactions with biological targets make it a compelling candidate for further research and development. As our understanding of drug design principles continues to evolve,this compound holds great promise for contributing to novel therapeutic strategies across various medical fields.